Cas no 2580234-15-5 (ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate)

• Product Name: ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate
• CAS No: 2580234-15-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5927725
• PubChem ID: 165886413
• Update Time: 2025-06-09

ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726499
• ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate
• 2580234-15-5

• Inchi： 1S/C9H15NO4/c1-2-13-9(11)7-3-10-6-4-12-5-8(6)14-7/h6-8,10H,2-5H2,1H3
• InChI Key： NOIBPUSQDPXMAD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)CNC2COCC12

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.8Ų

Additional information on ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate

Ethyl Hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate (CAS No. 2580234-15-5): An Overview of Its Structure, Properties, and Applications

Ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate (CAS No. 2580234-15-5) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of oxazines, which are heterocyclic compounds characterized by a six-membered ring containing one oxygen atom and one nitrogen atom. The specific structure of ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate includes a fused furan ring and a carboxylate ester group, making it a versatile molecule with a wide range of potential uses.

The chemical structure of ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate is particularly noteworthy for its stability and reactivity. The presence of the carboxylate ester group allows for various chemical modifications and functionalizations, which can be exploited in the synthesis of more complex molecules. Additionally, the fused furan ring provides additional stability and rigidity to the molecule, which can be beneficial in certain applications where structural integrity is crucial.

In terms of physical properties, ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate is typically a solid at room temperature with a well-defined melting point. Its solubility in common organic solvents such as methanol, ethanol, and dichloromethane makes it easy to handle and process in laboratory settings. The compound also exhibits good thermal stability, which is an important consideration for its use in industrial processes.

Recent research has focused on the potential applications of ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate in the pharmaceutical industry. Studies have shown that compounds with similar structures can exhibit various biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of oxazines have shown promising results in inhibiting the growth of cancer cells in vitro. This suggests that ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate could be a valuable starting material for the development of new drugs targeting specific diseases.

Beyond pharmaceuticals, ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate has also been explored for its potential use in materials science. The unique combination of rigidity and flexibility provided by its molecular structure makes it suitable for applications such as polymer synthesis and the development of new materials with enhanced mechanical properties. Research in this area has shown that compounds with similar structures can be used to create polymers with improved strength and durability.

The synthesis of ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate involves several well-established chemical reactions. One common approach is to start with a furan derivative and undergo a series of transformations to introduce the oxazine ring and the carboxylate ester group. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, ethyl hexahydro-2H-furo[3,4-b][1,4]oxazine-2-carboxylate (CAS No. 2580234-15-5) is a compound with a rich chemical structure that offers numerous opportunities for both fundamental research and practical applications. Its stability, reactivity, and potential biological activities make it an attractive candidate for further exploration in fields such as pharmaceuticals and materials science. As research continues to advance our understanding of this compound's properties and behavior, it is likely that new applications will emerge, further expanding its utility and impact.